Cas no 70477-04-2 (1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione)

1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione structure
70477-04-2 structure
Product name:1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
CAS No:70477-04-2
MF:C26H36N4O2
MW:436.589646339417
CID:1744161
PubChem ID:153166

1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
    • 1,4-Bis((2-(diethylamino)ethyl)amino)-9,10-anthracenedione
    • 9,10-Anthracenedione, 1,4-bis((2-(diethylamino)ethyl)amino)-
    • 1,4-bis[2-(diethylamino)ethylamino]anthracene-9,10-dione
    • SKFYKJLSKFOQLM-UHFFFAOYSA-N
    • DTXSID70220753
    • CHEMBL416895
    • AKOS024406423
    • 1,4-bis-{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
    • 1,4-BIS((2-(DIETHYLAMINO)ETHYL)AMINO)ANTHRA-9,10-QUINONE
    • 1,4-bis(2-diethylaminoethylamino)anthraquinone
    • 70477-04-2
    • SCHEMBL7152625
    • Inchi: InChI=1S/C26H36N4O2/c1-5-29(6-2)17-15-27-21-13-14-22(28-16-18-30(7-3)8-4)24-23(21)25(31)19-11-9-10-12-20(19)26(24)32/h9-14,27-28H,5-8,15-18H2,1-4H3
    • InChI Key: SKFYKJLSKFOQLM-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCNC1=C2C(=C(C=C1)NCCN(CC)CC)C(=O)C3=CC=CC=C3C2=O

Computed Properties

  • Exact Mass: 436.28408
  • Monoisotopic Mass: 436.28382640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7Ų
  • XLogP3: 5.5

Experimental Properties

  • PSA: 64.68

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